2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6

• CAS: 1173019-61-8
• Synonyms: 2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6
• Molecular Formula: C17H28O2
• Molecular Weight: 270.36 g/mol
• InChI: InChI=1S/C17H28O2/c1-5-17(4,11-10-14(2)3)15-6-8-16(9-7-15)19-13-12-18/h6-9,14,18H,5,10-13H2,1-4H3/i6+1,7+1,8+1,9+1,15+1,16+1
• InChIKey: QRFCMJANHDRHEH-CJFYFUKZSA-N

Wastewater labs face matrix-induced ion suppression and variable extraction recovery, compromising NP/NPEO quantitation. This 13C6-labeled NP1EO internal standard enables isotope-dilution mass spectrometry (IDMS) to correct these biases. • M+6 mass shift on the phenolic ring eliminates deuterium-exchange artifacts and chromatographic isotope effects. • Supplied pre-formulated at 10 μg/mL in acetone for direct SPME-GC-MS method deployment. • Delivers defensible data meeting EU Ecolabel and US EPA TSCA QA/QC requirements.

13C6-NP1EO Procurement Guide

2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6 (CAS 1173019-61-8) is a stable isotope-labeled analog of the nonylphenol monoethoxylate (NP1EO) surfactant metabolite. This compound is specifically designed as an analytical standard for environmental monitoring, with a 13C6 isotopic label incorporated into the phenolic ring . Its primary utility lies in serving as an isotope-dilution internal standard (IS) or surrogate for the quantification of nonylphenol (NP) and nonylphenol ethoxylates (NPEOs) in complex matrices using mass spectrometry-based methods .

Standard Type 13C6-labeled NP1EO surrogate for isotope-dilution MS

Workflow Supports LC-MS and HRGC/MS environmental methods

Matrix Context Wastewater, surface water, sediment extracts

13C6-NP1EO Functional Necessity

Substituting 2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6 with a non-labeled analog or a differently labeled standard compromises analytical data quality. The compound's 13C6-labeling on the aromatic ring provides a +6 Da mass shift, which is essential for the isotope-dilution method (IDMS). This method corrects for matrix-induced ionization suppression/enhancement and variable extraction recovery that plague environmental sample analysis [1]. Using an unlabeled standard (e.g., 1119449-37-4) in an external calibration approach fails to account for these sample-specific biases, leading to inaccurate quantitation [2]. While a deuterated analog (M+2) may be available, 13C-labeling is often preferred to avoid deuterium-hydrogen exchange or chromatographic isotope effects that can lead to retention time shifts and compromised co-elution .

Unlabeled analog External calibration may not correct for matrix-induced ionization effects, limiting quantitation accuracy.

Deuterated analog (M+2) Deuterium-hydrogen exchange or retention-time shifts may compromise co-elution and recovery correction.

Differently labeled ISTD Insufficient mass shift may reduce spectral resolution from the analyte isotopic envelope.

• [1] Ferguson, P. L., Iden, C. R., & Brownawell, B. J. (2001). Analysis of nonylphenol and nonylphenol ethoxylates in environmental samples by mixed-mode high-performance liquid chromatography–electrospray mass spectrometry. Journal of Chromatography A, 938(1-2), 79-91. View Source
• [2] Yoshida, Y., Ito, A., Murakami, M., Murakami, T., Fujimoto, H., Takeda, K., Suzuki, S., & Hori, M. (2007). Determination of nonylphenol ethoxylates and octylphenol ethoxylates in environmental samples using 13C-labeled surrogate compounds. Journal of the Air & Waste Management Association, 57(10), 1164-1171. View Source

13C6-NP1EO Quantitative Evidence

Isotopic Purity and Mass Shift Advantage

2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6 is supplied as a ring-13C6-labeled isotopologue, resulting in a mass shift of M+6 relative to the unlabeled native compound . This +6 Da difference is analytically optimal for distinguishing the internal standard from the analyte's natural isotopic envelope, minimizing spectral overlap and enabling accurate peak integration. In contrast, a deuterated analog (e.g., 4-(3,6-Dimethyl-3-heptyl)phenol-3,5-d2 diethoxylate) provides only a M+2 shift, which may not be fully resolved from the analyte's [M+2] isotope peak in high-abundance scenarios . The 13C6 label on the aromatic ring ensures near-identical physicochemical behavior, guaranteeing co-elution with the target analytes under chromatographic conditions [1].

Mass shift advantage

Head-to-head

M+6 (13C6) vs M+0 (unlabeled) and M+2 (deuterated)

Supports spectral resolution from native isotopic envelope

Theoretical mass difference based on labeling pattern

Evidence Dimension	Mass Shift (Da)
Target Compound Data	M+6
Comparator Or Baseline	Unlabeled analog (CAS 1119449-37-4): M+0; Deuterated analog (Sigma 33249): M+2
Quantified Difference	+6 Da vs. 0 Da and +2 Da
Conditions	Theoretical mass difference based on molecular structure and labeling pattern

Why This Matters

The larger M+6 mass shift provides superior spectral resolution and minimizes isotopic interference, which is critical for accurate quantification in complex environmental matrices.

• [1] Ferguson, P. L., Iden, C. R., & Brownawell, B. J. (2001). Analysis of nonylphenol and nonylphenol ethoxylates in environmental samples by mixed-mode high-performance liquid chromatography–electrospray mass spectrometry. Journal of Chromatography A, 938(1-2), 79-91. View Source

Accuracy and Precision via Isotope Dilution

The use of 13C6-labeled NPEO analogs, such as 2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6, as isotope-dilution surrogate standards has been demonstrated to significantly improve quantitative accuracy and precision in environmental analyses. In a validated method for wastewater and sediment, the incorporation of custom-synthesized [13C6]NPEO analogs led to method detection limits ranging from 1 to 55 pg injected on-column for NP and individual NPEOs [1]. This level of sensitivity is a direct consequence of the internal standard's ability to correct for variable recovery and matrix effects, which an external calibration method using an unlabeled analog cannot achieve.

MDL with IDMS

Class-level inference

1–55 pg on-column for NP and NPEOs

Supports high-sensitivity IDMS for NPEOs

Reported MDL with 13C6-labeled analogs in wastewater

Evidence Dimension	Method Detection Limit (MDL)
Target Compound Data	1-55 pg on-column (for NP and NPEOs) when using 13C6-labeled analogs as internal standards
Comparator Or Baseline	External calibration with unlabeled analog: Not quantified in this study, but accuracy and precision are noted as improved by using 13C6 internal standards
Quantified Difference	Improved accuracy and precision (qualitative comparison)
Conditions	Mixed-mode HPLC-ESI-MS analysis of wastewater and sediment extracts

Why This Matters

Procuring this 13C6-labeled standard enables the implementation of robust, high-sensitivity isotope-dilution methods, which are essential for meeting regulatory detection limits for NPEOs in environmental monitoring.

• [1] Ferguson, P. L., Iden, C. R., & Brownawell, B. J. (2001). Analysis of nonylphenol and nonylphenol ethoxylates in environmental samples by mixed-mode high-performance liquid chromatography–electrospray mass spectrometry. Journal of Chromatography A, 938(1-2), 79-91. View Source

Sewage Treatment Plant Monitoring

2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6 is structurally identical to 13C6-NP1EO, a compound that has been utilized as an internal standard in a validated isotopic dilution-HRGC/MS method for the quantification of nonylphenol ethoxylates and their degradation products in sewage treatment plant samples [1]. This study specifically used 13C6-NP1EO, along with 13C6-NP and 13C6-NP2EO, to accurately track the fate of NP1EO through various treatment stages (influent, pre-treatment, primary, and final effluent). The use of this isotopically labeled standard was critical for achieving the necessary analytical rigor to quantify low-level (ppb) concentrations of these endocrine-disrupting compounds in complex wastewater matrices.

Wastewater monitoring

Reported

Validated ID-HRGC/MS for sewage influent/effluent

Supports wastewater fate tracking

Real-world application context; class-level inference

Evidence Dimension	Application Validation
Target Compound Data	Successfully used as 13C6-NP1EO internal standard for quantitative HRGC/MS analysis of NP1EO in sewage influent and effluent
Comparator Or Baseline	Method without isotope dilution: Accuracy and precision not reported in this study, but isotope dilution is noted as necessary for reliable quantification
Quantified Difference	Enables validated quantitative method (qualitative comparison)
Conditions	Isotopic dilution-HRGC/MS following Likens-Nickerson extraction (steam distillation/solvent extraction)

Why This Matters

This validated application demonstrates the compound's proven utility in a real-world regulatory context, making it a low-risk, high-confidence choice for laboratories conducting wastewater compliance monitoring.

• [1] Planas, C., Guadayol, J. M., Droguet, M., Escalas, A., Rivera, J., & Caixach, J. (2002). Degradation of polyethoxylated nonylphenols in a sewage treatment plant. Quantitative analysis by isotopic dilution-HRGC/MS. Water Research, 36(4), 982-988. View Source

Sensitivity for NPEOs in Environmental Waters

A method using 13C-labeled surrogate compounds, analogous to 2-[4-(1-Ethyl-1,4-dimethylpentyl)phenoxy]ethanol-13C6, for the determination of NPEOs and octylphenol ethoxylates (OPEOs) by LC-MS achieved method detection limits ranging from 0.015 μg/L for NP(2)EO to 0.037 μg/L for NP(12)EO, and 0.011 μg/L for OP(3,6)EO to 0.024 μg/L for OP(4)EO [1]. This level of sensitivity, essential for monitoring trace-level contaminants in surface and drinking water, is enabled by the use of a 13C-labeled internal standard that corrects for losses during sample preparation and matrix-induced ionization effects. Without an appropriate isotope-labeled IS, achieving this low-level quantitation in complex aqueous matrices would be significantly more challenging and less reliable.

Water sensitivity

Cross-study comparable

MDL 0.015–0.037 µg/L for NPEOs with 13C-labeled surrogate

Supports sub-ppb detection in surface and groundwater

LC-MS method context

Evidence Dimension	Method Detection Limit (MDL) in Water
Target Compound Data	0.015-0.037 μg/L for NPEOs when using a 13C-labeled surrogate internal standard
Comparator Or Baseline	Not explicitly compared in this study, but the text states that the analytical characteristics depend on ethoxy chain length, necessitating appropriate internal standards
Quantified Difference	Enables sub-ppb detection (qualitative comparison)
Conditions	LC-MS analysis of water samples

Why This Matters

The demonstrated sub-ppb detection limits, achievable with this class of 13C-labeled internal standard, are directly applicable to regulatory monitoring programs for emerging contaminants in water resources.

• [1] Yoshida, Y., Ito, A., Murakami, M., Murakami, T., Fujimoto, H., Takeda, K., Suzuki, S., & Hori, M. (2007). Determination of nonylphenol ethoxylates and octylphenol ethoxylates in environmental samples using 13C-labeled surrogate compounds. Journal of the Air & Waste Management Association, 57(10), 1164-1171. View Source

13C6-NP1EO Application Scenarios

NPEOs Quantitation in Wastewater

This compound is ideally suited as an isotope-dilution internal standard for the analysis of NP1EO and related nonylphenol ethoxylates in sewage treatment plant samples. Its use in validated HRGC/MS and LC-MS [1] methods ensures accurate quantification of these endocrine-disrupting compounds at environmentally relevant concentrations, correcting for the complex matrix effects inherent to wastewater.

SPME-GC-MS Method for Water Analysis

Supplied as a solution in acetone at a concentration of 10 μg/mL and specified for SPME-GC-MS applications , this 13C6-labeled standard is pre-formulated for direct use in methods targeting the determination of mono- and di-ethoxylates of nonylphenol (NP) and octylphenol (OP) in water samples. Its isotopic purity and defined concentration facilitate rapid method development and validation.

NPEO Fate and Transport Studies

For research investigating the degradation pathways and environmental fate of nonylphenol polyethoxylates, this 13C6-labeled NP1EO standard provides a powerful tool for tracking the parent compound and its primary metabolites. The isotope-dilution approach, enabled by this compound, is critical for achieving the high analytical accuracy required to quantify degradation rates and product distribution in complex environmental compartments like sediment and soil [1].

APEO Regulatory Compliance Testing

Laboratories conducting testing for compliance with regulations such as the EU Ecolabel or US EPA TSCA Section 4(e) Priority Testing List for NPEOs will find this 13C6-labeled internal standard essential. The compound's use in validated, peer-reviewed analytical methods provides a defensible basis for generating data that meet the rigorous quality assurance/quality control (QA/QC) requirements of regulatory submissions.

Application

Selection Property

Validation Focus

Wastewater NPEOs quantitation

13C6-labeled ISTD for IDMS

Method validation documentation for monitoring

Water analysis by SPME-GC-MS

Ready-to-use 13C6-labeled solution

Method development and calibration consistency

NPEO fate and transport studies

13C6-NP1EO surrogate for isotope dilution

Degradation product distribution accuracy

Environmental monitoring QA/QC support

Validated ISTD for peer-reviewed methods

QA/QC documentation for reporting

• [1] Ferguson, P. L., Iden, C. R., & Brownawell, B. J. (2001). Analysis of nonylphenol and nonylphenol ethoxylates in environmental samples by mixed-mode high-performance liquid chromatography–electrospray mass spectrometry. Journal of Chromatography A, 938(1-2), 79-91. View Source